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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available toxicological data for
C.l. Pigment Orange 62 (CAS No. 52846-56-7), a benzimidazolone orange pigment. The
document synthesizes information regarding its acute toxicity, potential for skin and eye
irritation, and the current understanding of its sensitization, mutagenicity, and carcinogenicity
profiles. Due to the limited availability of detailed public study reports for this specific pigment,
this guide combines the reported data with descriptions of standardized experimental protocols,
primarily based on OECD guidelines, to offer a robust framework for assessment. All
guantitative data is presented in tabular format for clarity, and experimental workflows are
visualized using diagrams to facilitate understanding.

Introduction

Pigment Orange 62 is a high-performance organic pigment used in a variety of applications,
including paints, coatings, plastics, and inks.[1] As with any chemical substance, a thorough
understanding of its toxicological profile is essential for ensuring safe handling and use,
particularly in contexts where human exposure is possible. This guide aims to consolidate the
publicly available toxicological information on Pigment Orange 62 and present it in a manner
that is accessible and useful for researchers, scientists, and professionals in drug development
who may encounter this substance.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Pigment Orange 62 is provided in
the table below.

Property Value Reference

N-(2,3-dihydro-2-oxo-1H-
) benzimidazol-5-yl)-2-[(4-
Chemical Name ) [2]
nitrophenyl)azo]-3-

oxobutyramide

CAS Number 52846-56-7 [2]
Molecular Formula C17H14N605 [2]
Molecular Weight 382.33 g/mol [3]
Physical State Solid, orange powder [4]
Water Solubility 11.4 pg/L (at 24 °C) [4]

Toxicological Data

The following sections summarize the available toxicological data for Pigment Orange 62.
Where specific experimental details for this pigment were not available, a general description of
the likely methodology based on standard OECD guidelines is provided.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after
the administration of a single dose of a substance.

Quantitative Data:

Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg bw  [4]
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Experimental Protocol (General Description based on OECD Guideline 423):

The acute oral toxicity of Pigment Orange 62 was likely determined using a method similar to
the OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method). In this stepwise
procedure, a small number of animals (typically rats) are dosed at a defined starting level. The
outcome (mortality or survival) determines the next dosing step. The reported LD50 of > 2000
mg/kg bw suggests that at this limit dose, no mortality or significant signs of toxicity were
observed.

Observation for Clinical Signs
(e.g., 14 days)

‘Animal Selection and Acclimatization Data Analysis and LD50 Determinat tion

[ Acute Oral Toxicity Testing Workflow (General) }

Click to download full resolution via product page

Figure 1: Generalized workflow for acute oral toxicity testing.

Skin and Eye Irritation

These studies assess the potential of a substance to cause local, reversible inflammatory
reactions upon contact with skin or eyes.

Qualitative Data:

 Skin Irritation: May cause skin irritation.[5]

o Eye Irritation: May cause eye irritation.[5] Inhalation of dust may be slightly irritating.[4]
Experimental Protocol (General Description):

o Skin Irritation (based on OECD Guideline 404): A small amount of the test substance is
applied to a shaved patch of skin on a test animal (typically a rabbit). The site is observed for
signs of erythema (redness) and edema (swelling) at specified intervals. The lack of
guantitative data for Pigment Orange 62 prevents a definitive classification of its irritation
potential.
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e Eye Irritation (based on OECD Guideline 405): A small amount of the test substance is
instilled into the conjunctival sac of one eye of a test animal (typically a rabbit), with the other
eye serving as a control. The eyes are examined for corneal opacity, iritis, and conjunctival
redness and swelling at set intervals.

Skin/Eye Irritation Testing Workflow (General)

Animal Preparation Application of Test Substance Observation and Scoring o .
. N " N Assessment of Irritation Potential
(e.g., shaving for skin test) (to skin or eye) (e.g., Draize scale)

Click to download full resolution via product page

Figure 2: Generalized workflow for skin and eye irritation testing.

Skin Sensitization

Skin sensitization is an allergic response that occurs after repeated contact with a substance.

Data: No specific data on the skin sensitization potential of Pigment Orange 62 were found in
the public domain.

Experimental Protocol (General Description based on OECD Guideline 429 - Local Lymph
Node Assay):

The murine Local Lymph Node Assay (LLNA) is a common method for assessing skin
sensitization potential. The test substance is applied to the ears of mice for several consecutive
days. The proliferation of lymphocytes in the draining auricular lymph nodes is then measured,
typically by the incorporation of a radioactive label or other markers. A significant increase in
lymphocyte proliferation compared to a control group indicates that the substance has
sensitizing potential.
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/Skin Sensitization (LLNA) Workflow (General?

Topical Application to Mouse Ear
(Daily for 3 days)
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Measurement of Lymphocyte Proliferation

Calculation of Stimulation Index (SI)
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Figure 3: Generalized workflow for the Local Lymph Node Assay.

Mutagenicity

Mutagenicity tests are conducted to identify substances that can cause genetic mutations.

Data: No specific data on the mutagenicity of Pigment Orange 62 were found in the public
domain.

Experimental Protocol (General Description based on OECD Guideline 471 - Bacterial Reverse
Mutation Test/Ames Test):

The Ames test is a widely used in vitro assay for mutagenicity. It utilizes strains of the
bacterium Salmonella typhimurium that have a mutation preventing them from synthesizing the
amino acid histidine. The bacteria are exposed to the test substance, with and without a
metabolic activation system (S9 mix from rat liver), and plated on a histidine-deficient medium.
If the substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow
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and form colonies. An increase in the number of revertant colonies compared to the control
indicates a mutagenic potential.

4 )

Ames Test Workflow (General)
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Bacterial Strains
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Incubate and Count Revertant Colonies
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Figure 4: Generalized workflow for the Ames test.

Carcinogenicity
Carcinogenicity studies are long-term studies designed to assess the potential of a substance
to cause cancer.

Data: No specific data on the carcinogenicity of Pigment Orange 62 were found in the public
domain. It is important to note that studies on other organic pigments, such as Pigment Orange
5, have shown equivocal evidence of carcinogenicity in animal studies, highlighting the need
for substance-specific data.[6]

Experimental Protocol (General Description based on OECD Guideline 451):
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Carcinogenicity studies typically involve the long-term administration of the test substance to
animals (usually rats and mice) over a significant portion of their lifespan. The substance is
administered through a relevant route of exposure (e.g., in the diet). Animals are monitored for
the development of tumors, and a full histopathological examination is conducted at the end of
the study.

Summary and Conclusion

The available toxicological data for Pigment Orange 62 is limited in the public domain. The
substance exhibits low acute oral toxicity in rats.[4] There are qualitative indications of a
potential for slight skin and eye irritation.[4][5] However, there is a lack of publicly available data
on skin sensitization, mutagenicity, and carcinogenicity.

For a comprehensive risk assessment, further studies conducted according to standardized
international guidelines would be necessary to fill these data gaps. Researchers and
professionals handling Pigment Orange 62 should adhere to standard laboratory safety
practices, including the use of personal protective equipment to minimize exposure, until more
definitive data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584295#toxicological-data-for-pigment-orange-62]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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